Cas no 1321914-87-7 (4-fluoro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol)

• Product Name: 4-fluoro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• CAS No: 1321914-87-7
• MF: C₈H₆F₄O₂
• MW: 210.125656604767
• CID: 6382665
• PubChem ID: 56935049
• Update Time: 2024-03-01

4-fluoro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• SCHEMBL12804758
• 1321914-87-7
• EN300-1929711

• Inchi： 1S/C8H6F4O2/c9-4-1-2-6(13)5(3-4)7(14)8(10,11)12/h1-3,7,13-14H
• InChI Key： IRBSUXBPCCCKER-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CC=1O)F)O)(F)F

Computed Properties

• Exact Mass: 210.03039208g/mol
• Monoisotopic Mass: 210.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols